Benzene, 1-methoxy-4-(1-propenyl)- Benzene, 1-methoxy-4-(1-propenyl)- Anethole is a monomethoxybenzene that is methoxybenzene substituted by a prop-1-en-1-yl group at position 4. It is a derivative of phenylpropene, a type of aromatic compound that occurs widely in nature, in essential oils. It is used in perfumes, food and cosmetic industries (toothpastes), bleaching colors, and photography, and as an embedding material. Anethole has a role as a plant metabolite. Anethole has potent antimicrobial properties, against bacteria, yeasts, and fungi. Antifungal activity includes increasing the effectiveness of some other phytochemicals (such as polygodial) against Saccharomyces cerevisiae and Candida albicans.
Brand Name: Vulcanchem
CAS No.: 104-46-1
VCID: VC0518897
InChI: InChI=1S/C10H12O/c1-3-4-9-5-7-10(11-2)8-6-9/h3-8H,1-2H3/b4-3+
SMILES: CC=CC1=CC=C(C=C1)OC
Molecular Formula: C10H12O
Molecular Weight: 148.2 g/mol

Benzene, 1-methoxy-4-(1-propenyl)-

CAS No.: 104-46-1

Inhibitors

VCID: VC0518897

Molecular Formula: C10H12O

Molecular Weight: 148.2 g/mol

Purity: >98% (or refer to the Certificate of Analysis)

Benzene, 1-methoxy-4-(1-propenyl)- - 104-46-1

CAS No. 104-46-1
Product Name Benzene, 1-methoxy-4-(1-propenyl)-
Molecular Formula C10H12O
Molecular Weight 148.2 g/mol
IUPAC Name 1-methoxy-4-[(E)-prop-1-enyl]benzene
Standard InChI InChI=1S/C10H12O/c1-3-4-9-5-7-10(11-2)8-6-9/h3-8H,1-2H3/b4-3+
Standard InChIKey RUVINXPYWBROJD-ONEGZZNKSA-N
Isomeric SMILES C/C=C/C1=CC=C(C=C1)OC
SMILES CC=CC1=CC=C(C=C1)OC
Canonical SMILES CC=CC1=CC=C(C=C1)OC
Appearance Solid powder
Boiling Point 454.1 °F at 760 mm Hg (NTP, 1992)
234.5 °C
234 °C
Colorform White crystals
Density 0.9882 (NTP, 1992)
0.9878 @ 20 °C/4 °C
0.983-0.988
Flash Point 195 °F (NTP, 1992)
Melting Point 70.4 °F (NTP, 1992)
21.325 °C
21.3 °C
Physical Description Anethole appears as white crystals or a liquid. Odor of anise oil and a sweet taste. (NTP, 1992)
Liquid
Colourless to faintly yellow liquid with an aniseed-like odou
Description Anethole is a monomethoxybenzene that is methoxybenzene substituted by a prop-1-en-1-yl group at position 4. It is a derivative of phenylpropene, a type of aromatic compound that occurs widely in nature, in essential oils. It is used in perfumes, food and cosmetic industries (toothpastes), bleaching colors, and photography, and as an embedding material. Anethole has a role as a plant metabolite. Anethole has potent antimicrobial properties, against bacteria, yeasts, and fungi. Antifungal activity includes increasing the effectiveness of some other phytochemicals (such as polygodial) against Saccharomyces cerevisiae and Candida albicans.
Purity >98% (or refer to the Certificate of Analysis)
Shelf Life >2 years if stored properly
Solubility Slightly soluble (NTP, 1992)
1:8 IN 80% ALCOHOL; 1:1 IN 90% ETHANOL
ALMOST WATER INSOL; MISCIBLE WITH CHLOROFORM & ETHER
Water solubility = 1.110E-1 g/l @ 25 °C
Slightly soluble in water; miscible with chloroform and ether
1 ml in 2 ml 96% alcohol (in ethanol)
Storage Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
Synonyms 1-(4-methoxyphenyl)propene
1-methoxy-4-(1-propenyl)benzene
anethole
anethole, (E)-isomer
anethole, (Z)-isomer
p-propenylanisole
trans-anethole
Vapor Pressure 0.07 mmHg
5.45 Pa @ 294 deg K
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